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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of thallium(I) nitrite

(TlNO₂) and sodium nitrite (NaNO₂). While sodium nitrite is a well-characterized and widely

utilized compound, data on thallium(I) nitrite is less abundant. This document synthesizes

available information to offer a comparative perspective on their properties and reactivity,

supported by general chemical principles and available experimental data.

Introduction
Sodium nitrite is an inorganic salt extensively used in various industrial applications, including

as a food preservative, a corrosion inhibitor, and a key reagent in the synthesis of organic

compounds.[1] Its reactivity is well-documented, particularly its role in diazotization reactions

and its thermal decomposition characteristics.

Thallium(I) nitrite is a less common inorganic salt. Thallium and its compounds are known for

their high toxicity, which limits their widespread use. However, understanding the properties of

thallium(I) nitrite is crucial for researchers working with thallium compounds and for a

comprehensive understanding of the trends in reactivity within metal nitrites.

Physical and Chemical Properties: A Comparative
Overview
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A summary of the key physical and chemical properties of thallium(I) nitrite and sodium nitrite is

presented in Table 1.

Property Thallium(I) Nitrite (TlNO₂) Sodium Nitrite (NaNO₂)

Molar Mass 250.39 g/mol 69.00 g/mol [1]

Appearance Yellow cubic crystals
White to slightly yellowish

crystalline powder[1]

Melting Point 186 °C 271 °C[1]

Decomposition Temperature 186 °C >320 °C[1]

Solubility in Water
32.1 g/100 g at 25 °C; 95.8

g/100 g at 98 °C
84.8 g/100 mL at 25 °C[1]

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-142 kJ/mol -358.7 kJ/mol

Reactivity Profile
Thermal Stability and Decomposition
Sodium Nitrite: Sodium nitrite is thermally stable, melting at 271 °C and decomposing at

temperatures above 320 °C.[1] In the presence of air, its decomposition yields sodium oxide

(Na₂O), nitric oxide (NO), and nitrogen dioxide (NO₂).[1] The decomposition pathway is a

critical consideration in its industrial applications, particularly in high-temperature processes.

Thallium(I) Nitrite: Thallium(I) nitrite exhibits significantly lower thermal stability, with a reported

melting and decomposition temperature of 186 °C. While specific, detailed studies on its

decomposition products are limited, it is anticipated that upon heating, it would decompose to

thallium(I) oxide (Tl₂O) and oxides of nitrogen, analogous to other metal nitrites. The lower

decomposition temperature suggests a weaker Tl-NO₂ bond compared to the Na-NO₂ bond.

Reactivity in Aqueous Solution
Sodium Nitrite: In aqueous solution, sodium nitrite dissolves to produce the sodium cation

(Na⁺) and the nitrite anion (NO₂⁻). The nitrite ion can act as both a weak base and a
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nucleophile. In acidic solutions, it forms nitrous acid (HNO₂), which is a key intermediate in

diazotization reactions for the synthesis of azo dyes.

Thallium(I) Nitrite: Thallium(I) nitrite is also soluble in water, dissociating into the thallium(I)

cation (Tl⁺) and the nitrite anion (NO₂⁻). The chemical behavior of the nitrite ion is expected to

be similar to that in a sodium nitrite solution. However, the presence of the Tl⁺ ion introduces

distinct chemical properties. The standard electrode potential for the Tl⁺/Tl couple (-0.34 V) is

significantly different from that of the Na⁺/Na couple (-2.71 V), indicating that Tl⁺ is much easier

to reduce than Na⁺. This suggests that thallium(I) nitrite may have different redox properties in

solution compared to sodium nitrite.

Reactivity with Acids
Both sodium nitrite and thallium(I) nitrite are expected to react with strong acids to produce

nitrous acid (HNO₂). This unstable acid can then decompose to form nitric oxide (NO) and

nitrogen dioxide (NO₂).
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Reaction of Metal Nitrites with Strong Acid

Metal Nitrite (MNO₂)

Nitrous Acid (HNO₂)

+ H⁺

Strong Acid (H⁺)

Nitrogen Oxides (NO, NO₂)

Decomposes

Water (H₂O)
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Thermogravimetric Analysis (TGA) Workflow

Start

Weigh Sample (5-10 mg)

Place Sample in TGA Crucible

Load Crucible into TGA Furnace

Heat at a Constant Rate (e.g., 10 °C/min)

Monitor Mass Loss vs. Temperature

Generate TGA Curve

Analyze Decomposition Temperature

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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